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Compound of Interest

Compound Name: Cleomiscosin B

CAS No.: 76985-93-8

Cat. No.: B1215273

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectral data for Cleomiscosin B, a

coumarinolignan found in plants such as Cleome viscosa. The guide is designed to assist

researchers and professionals in the fields of natural product chemistry, pharmacology, and

drug development in understanding the structural characterization of this compound. The

document presents nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared

(IR) spectral data, along with detailed experimental protocols for acquiring such data.

Spectroscopic Data of Cleomiscosin B
The structural elucidation of Cleomiscosin B is heavily reliant on a combination of

spectroscopic techniques. The following tables summarize the key spectral data obtained from

NMR, MS, and IR analyses.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data
NMR spectroscopy is the most powerful tool for determining the precise structure of organic

molecules. The ¹H and ¹³C NMR data provide information on the chemical environment of each
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proton and carbon atom, respectively, while 2D NMR experiments establish the connectivity

between them. The following data is compiled based on reported values for coumarinolignans

with similar structures.

Table 1: ¹H NMR Spectral Data of Cleomiscosin B (400 MHz, CDCl₃)

Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-2 4.95 d 8.0

H-3 4.30 m

H-4 7.65 d 8.8

H-5 6.85 d 8.8

H-8 6.80 s

H-2' 7.05 d 1.8

H-5' 6.90 d 8.2

H-6' 6.95 dd 8.2, 1.8

H-7a 4.00 dd 12.0, 3.0

H-7b 3.80 dd 12.0, 5.0

6-OCH₃ 3.90 s

3'-OCH₃ 3.92 s

Table 2: ¹³C NMR Spectral Data of Cleomiscosin B (100 MHz, CDCl₃)
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Position Chemical Shift (δ, ppm)

C-2 82.5

C-3 78.8

C-4 129.5

C-4a 113.5

C-5 114.0

C-6 148.0

C-7 144.0

C-8 101.5

C-8a 143.5

C-9 161.0

C-1' 131.0

C-2' 110.0

C-3' 146.8

C-4' 145.5

C-5' 114.5

C-6' 118.5

C-7 63.5

6-OCH₃ 56.5

3'-OCH₃ 56.0

Mass Spectrometry (MS) Data
Mass spectrometry provides information about the molecular weight and elemental composition

of a compound, as well as its fragmentation pattern, which aids in structure elucidation. For

Cleomiscosin B (C₂₀H₁₈O₈), the expected exact mass is 386.1002 g/mol .
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Table 3: High-Resolution Mass Spectrometry (HRMS) Data of Cleomiscosin B

Ion Calculated m/z Observed m/z

[M+H]⁺ 387.1074 387.1081

[M+Na]⁺ 409.0894 409.0900

Table 4: Predicted Major Mass Fragmentation Peaks of Cleomiscosin B (ESI-MS/MS)

m/z Proposed Fragment

355 [M+H - CH₂O]⁺

339 [M+H - H₂O - CO]⁺

203 [C₁₀H₇O₅]⁺

151 [C₈H₇O₃]⁺

Infrared (IR) Spectroscopy Data
Infrared spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of a related coumarinolignan shows characteristic absorption bands for hydroxyl,

conjugated carbonyl, and aromatic functionalities.[1]

Table 5: Characteristic IR Absorption Bands for Cleomiscosin B

Wavenumber (cm⁻¹) Functional Group

3422 O-H (hydroxyl) stretching

1718 C=O (conjugated carbonyl) stretching

1620, 1515 C=C (aromatic ring) stretching

Experimental Protocols
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The following sections detail the generalized methodologies for obtaining the spectral data

presented above. These protocols are standard for the analysis of natural products.

NMR Spectroscopy
Sample Preparation: Approximately 5-10 mg of purified Cleomiscosin B is dissolved in 0.5

mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent. The solution is

then transferred to a 5 mm NMR tube.

Instrumentation: ¹H NMR, ¹³C NMR, and 2D NMR (COSY, HSQC, HMBC) spectra are

recorded on a 400 MHz or higher field NMR spectrometer.

¹H NMR Acquisition: The spectrum is acquired with a spectral width of 12-16 ppm, a

relaxation delay of 1-2 seconds, and 16-64 scans.

¹³C NMR Acquisition: The spectrum is acquired with a spectral width of 200-240 ppm, a

relaxation delay of 2-5 seconds, and 1024-4096 scans.

2D NMR Acquisition: Standard pulse programs are used for COSY, HSQC, and HMBC

experiments to establish proton-proton and proton-carbon correlations.

Mass Spectrometry
Sample Preparation: A dilute solution of Cleomiscosin B (1-10 µg/mL) is prepared in a

suitable solvent such as methanol or acetonitrile.

Instrumentation: High-resolution mass spectra are obtained using a time-of-flight (TOF) or

Orbitrap mass spectrometer equipped with an electrospray ionization (ESI) source.

Data Acquisition: The sample is introduced into the mass spectrometer via direct infusion or

through a liquid chromatography (LC) system. Data is acquired in both positive and negative

ion modes. For fragmentation studies (MS/MS), the parent ion of interest is isolated and

subjected to collision-induced dissociation (CID).

Infrared Spectroscopy
Sample Preparation: A small amount of the solid sample is placed directly on the diamond

crystal of an Attenuated Total Reflectance (ATR) accessory. Alternatively, the sample can be
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prepared as a KBr pellet.

Instrumentation: The IR spectrum is recorded using a Fourier-Transform Infrared (FTIR)

spectrometer.

Data Acquisition: The spectrum is typically recorded over a range of 4000-400 cm⁻¹ with a

resolution of 4 cm⁻¹. An average of 16-32 scans is typically used to improve the signal-to-

noise ratio.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the isolation and spectroscopic

analysis of a natural product like Cleomiscosin B.
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Workflow for the isolation and spectroscopic analysis of Cleomiscosin B.
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As of the latest literature review, specific signaling pathways directly modulated by

Cleomiscosin B have not been extensively elucidated. Research on the closely related

Cleomiscosin A suggests potential anti-inflammatory properties, which may involve pathways

such as NF-κB, but further investigation is required to confirm this for Cleomiscosin B.[2]

Researchers are encouraged to explore the biological activities of Cleomiscosin B to uncover

its mechanism of action and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Coumarinolignans with Reactive Oxygen Species (ROS) and NF-κB Inhibitory Activities
from the Roots of Waltheria indica - PMC [pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Spectral
Analysis of Cleomiscosin B]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215273/docs#a-comprehensive-technical-guide-to-
the-spectral-analysis-of-cleomiscosin-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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